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Compound of Interest

Compound Name: 7-Hydroxychroman-2-one

Cat. No.: B1584768 Get Quote

7-Hydroxychroman-2-one (CAS: 5631-67-4), also known as 7-hydroxydihydrocoumarin, is a

heterocyclic organic compound belonging to the dihydrocoumarin (or chromanone) class.

Structurally, it is the saturated analog of the widely recognized and naturally occurring

fluorescent compound, 7-hydroxycoumarin (umbelliferone). While its unsaturated counterpart

has been the subject of extensive research due to its broad spectrum of biological activities, 7-
Hydroxychroman-2-one serves a pivotal role as a stable synthetic intermediate and a core

scaffold in medicinal chemistry and drug development.

The saturation of the C3-C4 double bond fundamentally alters the molecule's electronic and

conformational properties. It removes the α,β-unsaturated lactone system, a Michael acceptor

that can react non-specifically with biological nucleophiles, potentially reducing cytotoxicity

while preserving the key pharmacophoric features of the phenolic ring and lactone. This guide

provides a comprehensive technical overview for researchers, detailing the compound's

physicochemical properties, robust synthesis protocols, analytical methodologies, and the

biological potential informed by its relationship to the broader coumarin family.

Section 2: Physicochemical and Spectroscopic
Profile
A thorough understanding of a molecule's physical and chemical properties is foundational for

its application in research and development. 7-Hydroxychroman-2-one is a solid at room

temperature with characteristics that make it suitable for a range of chemical modifications.
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Key Chemical Properties
The essential physicochemical parameters for 7-Hydroxychroman-2-one are summarized

below, derived from established chemical databases.[1]

Property Value Source

CAS Number 5631-67-4 PubChem[2]

Molecular Formula C₉H₈O₃ PubChem[2]

Molecular Weight 164.16 g/mol PubChem[2]

IUPAC Name
7-hydroxy-3,4-

dihydrochromen-2-one
PubChem[2]

SMILES
C1CC(=O)OC2=C1C=CC(=C2

)O
PubChem[2]

InChI Key
GPJCOQPUQUEBTB-

UHFFFAOYSA-N
PubChem[2]

Physical Form Solid Sigma-Aldrich[3]

XLogP3-AA 1.3 PubChem[2]

Hydrogen Bond Donor Count 1 PubChem[2]

Hydrogen Bond Acceptor

Count
3 PubChem[2]

Topological Polar Surface Area 46.5 Å² PubChem[2]

Spectroscopic Data
Structural confirmation relies on standard spectroscopic techniques.

Mass Spectrometry (MS): GC-MS analysis shows a molecular ion peak corresponding to the

compound's molecular weight (164 g/mol ). Key fragmentation patterns can be observed in

MS/MS data, aiding in structural elucidation.[2]
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Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption

band for the phenolic hydroxyl (-OH) group, a strong absorption for the lactone carbonyl

(C=O) group, and bands corresponding to C-O and aromatic C-H stretches.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectra would show distinct

signals for the aromatic protons, the phenolic proton, and two aliphatic signals for the

diastereotopic protons at the C3 and C4 positions, likely appearing as coupled triplets. ¹³C

NMR would confirm the presence of nine distinct carbon atoms, including the carbonyl

carbon of the lactone.[4]

Section 3: Synthesis and Derivatization Strategy
The primary and most efficient route to 7-Hydroxychroman-2-one is through the selective

reduction of its readily available unsaturated precursor, 7-hydroxycoumarin (umbelliferone).

Primary Synthesis: Catalytic Hydrogenation of
Umbelliferone
Catalytic hydrogenation is the method of choice for reducing the α,β-unsaturated double bond

of a coumarin without affecting the aromatic ring or the lactone carbonyl group. The process

involves the use of a metal catalyst and a hydrogen source.

Causality and Experimental Rationale:

Catalyst: Palladium on carbon (Pd/C) is a highly effective and widely used catalyst for the

hydrogenation of alkenes.[5] It provides a surface for the reaction to occur and is

chemoselective, meaning it will preferentially reduce the C=C double bond over the aromatic

ring or the carbonyl group under mild conditions.[6][7]

Hydrogen Source: Molecular hydrogen (H₂) gas is the most direct and clean hydrogen

source for this transformation.

Solvent: A protic solvent like ethanol is ideal as it readily dissolves the starting material

(umbelliferone) and does not interfere with the catalytic process.
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Caption: Catalytic hydrogenation workflow for the synthesis of 7-Hydroxychroman-2-one.

Detailed Step-by-Step Protocol:

Setup: To a round-bottom flask equipped with a magnetic stir bar, add 7-hydroxycoumarin

(1.0 eq).

Solvent Addition: Add anhydrous ethanol to dissolve the starting material completely (approx.

10-20 mL per gram of substrate).

Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) catalyst (approx. 5-10 mol

% by weight relative to the substrate) under an inert atmosphere (e.g., nitrogen or argon).

Hydrogenation: Seal the flask and purge the system with hydrogen gas. Maintain a positive

pressure of hydrogen (a balloon is sufficient for atmospheric pressure) and stir the reaction

mixture vigorously at room temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing

the disappearance of the starting material spot.

Workup: Once the reaction is complete (typically 4-12 hours), carefully filter the reaction

mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with

additional ethanol.

Isolation: Combine the filtrates and remove the solvent under reduced pressure using a

rotary evaporator. The resulting crude solid can be purified by recrystallization from a

suitable solvent system (e.g., ethanol/water) to yield pure 7-Hydroxychroman-2-one.

Utility in Derivatization
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The true value of 7-Hydroxychroman-2-one in drug discovery lies in its utility as a scaffold.

The phenolic hydroxyl group at the C7 position is a prime site for chemical modification, serving

as a nucleophile or being converted into a leaving group. This allows for the synthesis of

extensive libraries of derivatives with diverse pharmacological properties, including

antibacterial, antifungal, antioxidant, and anticancer agents.[8][9][10]

Section 4: Biological Activity and Therapeutic
Potential
While direct pharmacological data on 7-Hydroxychroman-2-one is limited, its therapeutic

potential can be inferred from the well-documented activities of its parent compound,

umbelliferone, and various coumarin derivatives.

Comparative Pharmacology of the Dihydrocoumarin
Scaffold
Umbelliferone (7-hydroxycoumarin) exhibits a wide range of biological effects, including

antioxidant, anti-inflammatory, anticancer, and analgesic properties.[11] The presence of the

C3=C4 double bond makes it a rigid, planar molecule and an α,β-unsaturated lactone. The

hydrogenation to form 7-Hydroxychroman-2-one introduces flexibility and removes this

potentially reactive Michael acceptor.

Potential Impact on Activity: This structural change is expected to alter the biological profile.

While it might decrease activities dependent on Michael addition, it could enhance others by

improving the binding affinity to specific targets due to increased conformational flexibility. It

may also lead to a better safety profile by reducing off-target covalent modifications.

Bioactivity of Coumarin Derivatives
The coumarin nucleus is a "privileged scaffold" in medicinal chemistry. Numerous derivatives

synthesized from 7-hydroxycoumarins have shown significant biological activity:

Anticancer Activity: Many coumarin derivatives have demonstrated potent cytotoxic effects

against various cancer cell lines.[9]
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Antibacterial and Antifungal Activity: The coumarin scaffold is present in antibiotics like

novobiocin and has been a template for the development of new antimicrobial agents active

against both Gram-positive and Gram-negative bacteria.[10][12]

Anticoagulant Activity: 4-hydroxycoumarin derivatives are famous for their anticoagulant

properties, acting as vitamin K antagonists.[13]
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Caption: Logical flow from bioactive precursor to core scaffold and diverse derivatives.
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Section 5: Analytical Methodologies
Robust analytical methods are crucial for ensuring the purity, identity, and stability of a

compound.

Chromatographic Analysis for Purity and Quantification
High-Performance Liquid Chromatography (HPLC) with UV detection is the standard method

for assessing the purity of 7-Hydroxychroman-2-one.

Exemplary HPLC-UV Protocol:

System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: A linear gradient from 10% B to 90% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 280 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample accurately in the mobile phase or methanol.

Validation: The method should be validated for linearity, accuracy, and precision as per

standard guidelines.

Structural Confirmation Workflow
A combination of mass spectrometry and NMR is required for unambiguous structural

confirmation of newly synthesized batches.
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Caption: Quality control workflow for synthesized 7-Hydroxychroman-2-one.
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Section 6: Conclusion and Future Directions
7-Hydroxychroman-2-one is more than just a saturated analog of umbelliferone; it is a

strategically important building block for medicinal chemistry. Its synthesis is straightforward,

and its structure offers a stable, flexible scaffold amenable to extensive derivatization. While

the parent molecule itself is not well-characterized biologically, the proven success of the

broader coumarin class suggests that derivatives of this dihydro-scaffold hold significant

promise.

Future research should focus on two key areas:

Biological Screening: A comprehensive biological evaluation of 7-Hydroxychroman-2-one
itself is warranted to establish a baseline activity profile.

Library Synthesis: The development of diverse chemical libraries based on this scaffold

could lead to the discovery of novel therapeutic agents with improved potency and safety

profiles across various disease areas, including oncology and infectious diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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